Cas no 111198-01-7 (1-(ethoxymethyl)-1H-1,2,3-benzotriazole)

1-(ethoxymethyl)-1H-1,2,3-benzotriazole structure
111198-01-7 structure
Product Name:1-(ethoxymethyl)-1H-1,2,3-benzotriazole
CAS No:111198-01-7
MF:C9H11N3O
MW:177.203141450882
CID:4572124
PubChem ID:3489116
Update Time:2024-03-01

1-(ethoxymethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(ethoxymethyl)-1H-1,2,3-benzotriazole
    • Inchi: 1S/C9H11N3O/c1-2-13-7-12-9-6-4-3-5-8(9)10-11-12/h3-6H,2,7H2,1H3
    • InChI Key: GIDSJYAVUXNYDJ-UHFFFAOYSA-N
    • SMILES: N1(COCC)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.9Ų

1-(ethoxymethyl)-1H-1,2,3-benzotriazole Pricemore >>

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